Cas no 1805523-44-7 (Methyl 2-bromo-3,6-difluorobenzoate)

Methyl 2-bromo-3,6-difluorobenzoate is a fluorinated aromatic ester with the molecular formula C8H5BrF2O2. This compound features a bromine substituent at the ortho position and fluorine atoms at the meta and para positions relative to the ester group, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern enables selective functionalization, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The electron-withdrawing nature of the fluorine atoms enhances reactivity in nucleophilic aromatic substitution (SNAr) reactions. The methyl ester group offers stability while allowing further derivatization via hydrolysis or transesterification. This compound is valuable in pharmaceutical and agrochemical research for constructing complex fluorinated scaffolds with precise regiocontrol. Its high purity and well-defined structure ensure reproducibility in synthetic applications.

Methyl 2-bromo-3,6-difluorobenzoate structure

1805523-44-7 structure

Product Name:Methyl 2-bromo-3,6-difluorobenzoate

CAS No:1805523-44-7

MF:C₈H₅BrF₂O₂

MW:251.024908781052

MDL:MFCD28061358

CID:4617909

PubChem ID:121227880

Update Time:2025-07-02

Methyl 2-bromo-3,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-3,6-difluorobenzoate
- AK472271
- F31348
- DS-18857
- EN300-761401
- 1805523-44-7
- CS-W000611
- MFCD28061358
- SY128681
- AKOS027421477
- Methyl2-bromo-3,6-difluorobenzoate
- MDL： MFCD28061358
- Inchi： 1S/C8H5BrF2O2/c1-13-8(12)6-4(10)2-3-5(11)7(6)9/h2-3H,1H3
- InChI Key： KIEJIRZTQOYEMQ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=C(C=1C(=O)OC)F)F

Computed Properties

Exact Mass: 249.94410g/mol
Monoisotopic Mass: 249.94410g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26.3

Methyl 2-bromo-3,6-difluorobenzoate Pricemore >>

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Chemenu	CM250505-1g	Methyl 2-bromo-3,6-difluorobenzoate	1805523-44-7	95+%	1g	$355	2021-06-16
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